Cas no 898764-34-6 ((3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(3-Chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a specialized aromatic ketone derivative featuring a chloro-fluorophenyl moiety and a dihydropyrrole-substituted benzyl group. This compound is of interest in medicinal chemistry and materials science due to its unique structural framework, which combines halogenated aromaticity with a flexible heterocyclic side chain. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (dihydropyrrole) groups enhances its potential as an intermediate in the synthesis of bioactive molecules or functional materials. Its well-defined reactivity profile allows for selective modifications, making it valuable for targeted applications in pharmaceutical development or advanced organic synthesis. The compound exhibits stability under standard conditions, facilitating handling and storage.
(3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure
898764-34-6 structure
Product Name:(3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
CAS No:898764-34-6
MF:C18H15ClFNO
MW:315.769207239151
MDL:MFCD03841865
CID:1946142
PubChem ID:24724640
Update Time:2025-05-20

(3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • 3-chloro-4-fluoro-4'-(3-pyrrolinomethyl) benzophenone
    • 898764-34-6
    • (3-Chloro-4-fluorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • 3-CHLORO-4-FLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • (3-Chloro-4-fluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • DTXSID20643039
    • MFCD03841865
    • (3-Chloro-4-fluorophenyl)[4-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
    • AKOS016020061
    • 1-{[4-(3-chloro-4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • MDL: MFCD03841865
    • Inchi: 1S/C18H15ClFNO/c19-16-11-15(7-8-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2
    • InChI Key: BKOJVZKRAONRJW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1C=CC(=CC=1)CN1CC=CC1)=O)F

Computed Properties

  • Exact Mass: 315.08300
  • Monoisotopic Mass: 315.0826200Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.01980

(3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Security Information

  • Storage Condition:(BD311068)

(3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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Additional information on (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Exploring the Chemical Properties and Applications of (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898764-34-6)

The compound (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone, identified by its CAS number 898764-34-6, is a specialized chemical entity with significant potential in various research and industrial applications. This article delves into its molecular structure, properties, and emerging uses, while addressing common queries and trends in the scientific community.

At the molecular level, (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone features a unique combination of functional groups, including a chloro-fluorophenyl moiety and a dihydropyrrol-1-ylmethyl substituent. These structural elements contribute to its distinct chemical behavior, making it a subject of interest in pharmaceutical and material science research. The presence of both chlorine and fluorine atoms enhances its reactivity and potential for forming stable derivatives.

One of the most frequently asked questions about CAS 898764-34-6 revolves around its synthesis and purification methods. Researchers often seek optimized protocols for producing high-purity samples, as impurities can significantly impact experimental outcomes. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthesis routes for such compounds, aligning with global sustainability goals.

The application spectrum of (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is expanding rapidly. In medicinal chemistry, it serves as a valuable intermediate for designing novel drug candidates, particularly in targeting specific enzyme systems. Its structural features make it a promising scaffold for developing kinase inhibitors, a hot topic in cancer research. Additionally, materials scientists are exploring its potential in creating advanced polymers with tailored properties for electronics and coatings.

Market trends indicate growing demand for specialized compounds like 898764-34-6, driven by increased R&D activities in both academia and industry. Analytical techniques such as HPLC and NMR spectroscopy are crucial for characterizing this compound, and many researchers search for detailed spectral data to aid in their work. The compound's stability under various conditions is another common search topic, particularly for those developing long-term storage solutions.

From a regulatory perspective, (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is not classified as hazardous under standard safety protocols, though proper laboratory handling procedures should always be followed. Its environmental fate and biodegradation pathways are subjects of ongoing study, reflecting the chemical industry's increased focus on environmental impact assessment.

Innovative research directions for CAS 898764-34-6 include its potential in catalysis and as a building block for metal-organic frameworks (MOFs). These applications capitalize on the compound's ability to coordinate with metal ions and form stable complexes. The scientific literature shows a steady increase in publications referencing this compound, particularly in journals focusing on organic synthesis and medicinal chemistry.

For researchers working with (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone, understanding its solubility characteristics is crucial for experimental design. Common solvents include dimethyl sulfoxide (DMSO) and dichloromethane, though recent trends favor more environmentally benign alternatives. The compound's melting point and thermal stability are also frequently searched parameters, especially for applications involving high-temperature processes.

The future outlook for 898764-34-6 appears promising, with potential applications emerging in agrochemicals and electronic materials. As synthetic methodologies continue to advance, the accessibility of this compound is expected to improve, facilitating broader research exploration. Current challenges include scaling up production while maintaining purity standards and developing more efficient purification techniques.

In conclusion, (3-chloro-4-fluorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone represents an intriguing chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and growing research interest position it as a compound worth watching in coming years. Continued investigation into its properties and potential uses will undoubtedly yield valuable insights for both fundamental science and practical applications.

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